7-Chloro-1-(3,4-dimethoxyphenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C23H18ClN3O5S
• Molecular Weight: 483.9 g/mol
• IUPAC Name: 7-chloro-1-(3,4-dimethoxyphenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H18ClN3O5S/c1-4-17-25-26-23(33-17)27-19(11-5-7-15(30-2)16(9-11)31-3)18-20(28)13-10-12(24)6-8-14(13)32-21(18)22(27)29/h5-10,19H,4H2,1-3H3
• InChI Key: FCUQZUYNSHWTNH-UHFFFAOYSA-N
• SMILES: CCC1=NN=C(S1)N2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)Cl)C5=CC(=C(C=C5)OC)OC

Description

7-Chloro-1-(3,4-dimethoxyphenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione, also known as CDT, is a compound that has been widely studied in recent years due to its potential applications in scientific research.

Scientific Research Applications

7-Chloro-1-(3,4-dimethoxyphenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been shown to exhibit a wide range of potential applications in scientific research. For example, it has been studied for its anti-inflammatory and anti-tumor properties, as well as its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, 7-Chloro-1-(3,4-dimethoxyphenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been investigated for its potential use as a fluorescent probe for the detection of zinc ions in biological systems.

Mechanism of Action

The mechanism of action of 7-Chloro-1-(3,4-dimethoxyphenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways in cells. For example, 7-Chloro-1-(3,4-dimethoxyphenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. Additionally, 7-Chloro-1-(3,4-dimethoxyphenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been shown to modulate the activity of various transcription factors and growth factors, which are involved in cell proliferation and differentiation.
Biochemical and Physiological Effects
7-Chloro-1-(3,4-dimethoxyphenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been shown to exhibit a range of biochemical and physiological effects in vitro and in vivo. For example, it has been shown to inhibit the proliferation of cancer cells and induce apoptosis, or programmed cell death. Additionally, 7-Chloro-1-(3,4-dimethoxyphenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been shown to reduce inflammation and oxidative stress in animal models of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 7-Chloro-1-(3,4-dimethoxyphenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione for lab experiments is its broad range of potential applications. Additionally, it is relatively easy to synthesize and has a high degree of stability in various biological systems. However, one limitation of 7-Chloro-1-(3,4-dimethoxyphenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is that it can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are a number of potential future directions for research on 7-Chloro-1-(3,4-dimethoxyphenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. For example, it may be possible to develop derivatives of 7-Chloro-1-(3,4-dimethoxyphenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione that exhibit enhanced anti-inflammatory or anti-tumor properties. Additionally, further studies are needed to fully understand the mechanism of action of 7-Chloro-1-(3,4-dimethoxyphenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione and its potential use in the treatment of neurodegenerative diseases. Finally, 7-Chloro-1-(3,4-dimethoxyphenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione may be useful as a tool for studying the role of zinc ions in various biological systems.

Synthesis Methods

7-Chloro-1-(3,4-dimethoxyphenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione can be synthesized through a multi-step process that involves the condensation of 3,4-dimethoxybenzaldehyde with 5-ethyl-1,3,4-thiadiazol-2-amine, followed by cyclization with 1,3-cyclohexanedione and chlorination with thionyl chloride. The final product is obtained through the reaction of the resulting intermediate with 3,4-dimethoxyaniline and potassium carbonate.